![molecular formula C11H20O B139984 10-Undecyn-1-ol CAS No. 2774-84-7](/img/structure/B139984.png)
10-Undecyn-1-ol
Overview
Description
10-Undecyn-1-ol is a chemical compound with the molecular formula C11H20O . It has an average mass of 168.276 Da and a monoisotopic mass of 168.151413 Da . It exhibits antifungal activity and is used in the esterification of pentanoic and stearic acids in the presence of lipase .
Synthesis Analysis
This compound is used as a reagent in the preparation of 11-bromo-undec-1-yne by reacting with carbon tetrabromide and triphenylphosphine . It can also be synthesized from 10-undecylenic acid .Molecular Structure Analysis
The IUPAC Standard InChI for this compound is InChI=1S/C11H20O/c1-2-3-4-5-6-7-8-9-10-11-12/h1,12H,3-11H2 . The structure is available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
This compound is used in the esterification of pentanoic and stearic acids in the presence of lipase . It is also employed as a reagent in the preparation of 11-bromo-undec-1-yne by reacting with carbon tetrabromide and triphenylphosphine .Physical And Chemical Properties Analysis
This compound has a density of 0.9±0.1 g/cm3, a boiling point of 243.8±13.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.1 mmHg at 25°C . Its enthalpy of vaporization is 55.9±6.0 kJ/mol, and it has a flash point of 187.8±12.1 °C . The index of refraction is 1.460, and it has a molar refractivity of 52.4±0.3 cm3 .Scientific Research Applications
Antifungal Activity Enhancement :10-Undecyn-1-ol's antifungal activity is notably enhanced when used in combination with cyclodextrin derivatives. This improvement is evident in the in vitro inhibition of Rosellinia necatrix, a phytopathogenic fungus. The inclusion complexes formed with cyclodextrin derivatives increase the solubility and bioavailability of this compound, making it a potential candidate for environmentally friendly fungicides (Neoh et al., 2008).
Spectral Studies in Crystallography :this compound has been studied for its crystallographic and spectral characteristics, particularly in its interactions with vacuum ultraviolet light. These studies contribute to understanding solid-state reactivity, which is vital in materials science and crystallography (Sandman et al., 1988).
Solid-Phase Synthesis Support Material :In polymer science, this compound is used as a comonomer for introducing functional groups in the preparation of hydrophilic polymer beads. These beads, characterized by their extensive swelling in various solvents, have potential applications in solid-phase synthesis (Engström & Helgée, 2006).
Metallocene-Catalyzed Polymerization :The polymerization of this compound using metallocene catalysts produces poly(10-undecene-1-ol), a precursor for polar macromonomers. This process is significant in creating materials with specific chain lengths and end group characteristics, contributing to the development of functional polymers (Schulze et al., 2010).
Dielectric and Thermal Characterization :The dielectric and thermal properties of ethylene and 10-undecen-1-ol copolymers have been extensively studied. These properties are crucial for applications in materials science, especially in understanding the copolymers' behavior under different thermal conditions (Viciosa et al., 2007).
Chemical Reactivity with Aluminium Compounds :In the field of catalysis and organometallic chemistry, the reactivity of 10-undecen-1-ol with aluminum compounds has been studied using NMR spectroscopy. This research provides insight into the interactions essential for developing new catalytic systems (Turunen, Pakkanen, & Löfgren, 1997).
Cometabolic Production in Microbiology :this compound plays a role in the cometabolic production of poly(3-hydroxyalkanoates) containing unique carbon bonds. This application is significant in biotechnology, especially for producing bio-based polymers with specific properties (Kim, Kim, & Rhee, 2002).
Synthetic Organic Chemistry :this compound is used as a starting material in the synthesis of various organic compounds. Its application in organic synthesis demonstrates its versatility in creating complex molecules for pharmaceuticals and materials science (Sharma, Sankaranarayanan, & Chattopadhyay, 1996).
Solubility Studies :The solubility of this compound in supercritical carbon dioxide has been measured under various conditions. These studies are crucial for applications in supercritical fluid extraction and green chemistry (Lamba et al., 2016).
Antimicrobial Properties :Research has explored the antimicrobial properties of this compound derivatives. These properties are significant for developing new antimicrobial agents for medical and agricultural applications (Rauf & Parveen, 2005).
Safety and Hazards
When handling 10-Undecyn-1-ol, it is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Use of personal protective equipment, including chemical impermeable gloves, is advised . It is also important to ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Mechanism of Action
Target of Action
10-Undecyn-1-ol, also known as undec-10-yn-1-ol, is primarily known for its antifungal activity
Mode of Action
It’s known that the compound exhibits antifungal activity . This suggests that it likely interacts with key components of fungal cells to inhibit their growth or reproduction.
Result of Action
The primary result of this compound’s action is its antifungal effect . By interacting with fungal cells, it inhibits their growth or induces their death, thereby exhibiting its antifungal activity.
Biochemical Analysis
Biochemical Properties
10-Undecyn-1-ol plays a significant role in biochemical reactions, particularly in the esterification of fatty acids such as pentanoic and stearic acids in the presence of lipase . This interaction highlights the compound’s ability to act as a substrate for enzymatic reactions, facilitating the formation of esters. Additionally, this compound exhibits antifungal activity, suggesting its potential interaction with fungal enzymes and proteins
Cellular Effects
This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. Its antifungal activity indicates that it can disrupt fungal cell membranes and inhibit fungal growth . In mammalian cells, this compound may affect lipid metabolism and membrane fluidity due to its fatty alcohol structure. These effects can lead to alterations in cell signaling pathways and gene expression, ultimately impacting cellular function and metabolism.
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with biomolecules such as enzymes and proteins. The compound’s terminal alkyne group allows it to form covalent bonds with specific amino acid residues in enzymes, leading to enzyme inhibition or activation . This interaction can result in changes in enzyme activity and subsequent alterations in metabolic pathways. Additionally, this compound may influence gene expression by modulating transcription factors and other regulatory proteins.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods or under specific environmental conditions . Long-term studies have shown that this compound can have sustained effects on cellular function, particularly in in vitro and in vivo models. These effects include prolonged enzyme inhibition and alterations in cellular metabolism.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects such as antifungal activity and modulation of lipid metabolism . At high doses, this compound can cause toxic or adverse effects, including cellular toxicity and disruption of normal metabolic processes. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm.
Metabolic Pathways
This compound is involved in various metabolic pathways, particularly those related to lipid metabolism. The compound can be metabolized by enzymes such as lipases, leading to the formation of esters and other metabolites
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. The compound’s fatty alcohol structure allows it to integrate into lipid membranes, affecting its localization and accumulation . These interactions are crucial for understanding how this compound exerts its effects on cellular function and metabolism.
Subcellular Localization
This compound is localized in specific subcellular compartments, including lipid membranes and organelles. The compound’s fatty alcohol structure and terminal alkyne group allow it to interact with targeting signals and post-translational modifications, directing it to specific cellular locations . These interactions are essential for understanding the compound’s activity and function within cells.
properties
IUPAC Name |
undec-10-yn-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20O/c1-2-3-4-5-6-7-8-9-10-11-12/h1,12H,3-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUQZOUNRPZBQJK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCCCCCCCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0062638 | |
Record name | 10-Undecyn-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0062638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2774-84-7 | |
Record name | 10-Undecyn-1-ol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2774-84-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 10-Undecyn-1-ol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002774847 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 10-Undecyn-1-ol | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 10-Undecyn-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0062638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 10-Undecyn-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structural characterization of 10-Undecyn-1-ol?
A1: this compound is characterized by the following:
- Molecular Formula: C11H20O
- Spectroscopic Data: While the provided abstracts don't offer specific spectroscopic data, techniques like NMR (Nuclear Magnetic Resonance) and FTIR (Fourier Transform Infrared) spectroscopy are commonly used to confirm its structure.
Q2: What are the known biological activities of this compound?
A2: this compound has demonstrated various biological activities:
- Antifungal Activity: Research shows its effectiveness against phytopathogenic fungi like Rosellinia necatrix. This activity makes it a potential candidate for developing environmentally friendly fungicides.
- Chemoattractant: It acts as a chemoattractant for the entomopathogenic nematode Steinernema australe, potentially playing a role in biocontrol of insect pests.
Q3: How does inclusion complexation with cyclodextrin derivatives affect this compound's antifungal activity?
A: Studies show that complexing this compound with cyclodextrin derivatives, especially randomly methylated beta-cyclodextrin (RM-β-CD), significantly improves its antifungal activity against Rosellinia necatrix. This enhancement is attributed to:
Q4: What is the role of this compound in the synthesis of other compounds?
A4: this compound serves as a key starting material in various synthetic pathways:
- Synthesis of Alkyl-methoxy-1,4-benzoquinones: It is employed in synthesizing natural products like Primin, possessing interesting biological properties.
- Pyridine Alkaloid Synthesis: It's used in a Sonogashira reaction for preparing the pyridine alkaloid niphatesine C and its analogue norniphatesine C.
- Polyurethane Synthesis: It can be used as a starting material for the synthesis of biobased aromatic triols, which are subsequently used to produce segmented polyurethanes. This opens avenues for utilizing renewable resources in material development.
Q5: How is this compound utilized in isomerization reactions?
A: this compound plays a crucial role in the synthesis of terminal alkynols, which are intermediates for potent anticancer agents like C-16 alkynic fatty acids. The process involves:
Q6: What are the potential environmental impacts of this compound?
A: While the provided research doesn't delve into the detailed ecotoxicological profile of this compound, its use as a potential fungicide necessitates careful assessment of its environmental impact. Future research should focus on:
Q7: What analytical techniques are used to identify and quantify this compound?
A7: Several analytical techniques are employed to study this compound:
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